Cas no 2138420-17-2 (ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate)

Ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate is a specialized heterocyclic compound featuring a triazole core fused with a dimethylcyclopentyl group and an ethyl ester functionality. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the 1,2,3-triazole moiety offers robust stability and compatibility with click chemistry, facilitating further derivatization. The dimethylcyclopentyl substituent enhances steric and electronic properties, influencing binding interactions in biological systems. The ethyl ester group provides a versatile handle for hydrolysis or further functionalization. This compound is valuable for synthesizing novel pharmacophores or as an intermediate in the development of bioactive molecules. Its well-defined structure ensures reproducibility in research applications.

ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate structure

2138420-17-2 structure

Product Name:ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate

CAS No:2138420-17-2

MF:C₁₂H₁₉N₃O₂

MW:237.298162698746

CID:5848877

PubChem ID:165945877

Update Time:2025-06-22

ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2138420-17-2
- ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate
- EN300-786492
- Inchi： 1S/C12H19N3O2/c1-4-17-11(16)10-9(13-15-14-10)8-6-5-7-12(8,2)3/h8H,4-7H2,1-3H3,(H,13,14,15)
- InChI Key： UBGTXCYUIWFPMP-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C2CCCC2(C)C)=NNN=1)=O

Computed Properties

Exact Mass: 237.147726857g/mol
Monoisotopic Mass: 237.147726857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 67.9Å²

ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-786492-0.05g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	0.05g	$1957.0	2025-02-22
Enamine	EN300-786492-0.1g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	0.1g	$2050.0	2025-02-22
Enamine	EN300-786492-0.25g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	0.25g	$2143.0	2025-02-22
Enamine	EN300-786492-0.5g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	0.5g	$2236.0	2025-02-22
Enamine	EN300-786492-1.0g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	1.0g	$2330.0	2025-02-22
Enamine	EN300-786492-2.5g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	2.5g	$4566.0	2025-02-22
Enamine	EN300-786492-5.0g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	5.0g	$6757.0	2025-02-22
Enamine	EN300-786492-10.0g	ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate	2138420-17-2	95.0%	10.0g	$10018.0	2025-02-22

ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate Related Literature

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Additional information on ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate

Ethyl 5-(2,2-Dimethylcyclopentyl)-1H-1,2,3-Triazole-4-Carboxylate: A Comprehensive Overview

Ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138420-17-2) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a triazole ring with a substituted cyclopentane group and an ethyl ester moiety. Recent studies have highlighted its role in the development of novel materials and drug delivery systems.

The synthesis of ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate involves a multi-step process that includes the formation of the triazole ring and subsequent functionalization. The triazole moiety is known for its stability and reactivity, making it a valuable component in organic synthesis. Researchers have explored its use as a building block for constructing bioactive molecules and advanced materials.

One of the most promising applications of this compound is in the field of drug delivery. The ethyl ester group provides an additional site for functionalization, enabling the attachment of targeting ligands or other bioactive agents. Recent studies have demonstrated its potential as a carrier for anti-cancer drugs due to its ability to enhance drug solubility and bioavailability.

In addition to its pharmaceutical applications, ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate has shown promise in materials science. Its rigid structure and ability to form hydrogen bonds make it suitable for the development of high-performance polymers and coatings. Researchers have investigated its use in creating self-healing materials and stimuli-responsive systems.

The compound's stability under various conditions has also been a focus of recent studies. Its resistance to thermal degradation and chemical corrosion makes it an attractive candidate for industrial applications. Furthermore, its compatibility with biological systems has been validated in preliminary toxicity studies.

Ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate is also being explored for its potential in catalysis. The triazole ring can act as a Lewis acid catalyst in certain reactions, facilitating the formation of complex organic molecules. This property has led to its use in asymmetric synthesis and enantioselective reactions.

The versatility of this compound lies in its ability to serve as both a precursor and a functional material. Its unique combination of structural features allows for tailored modifications to suit specific applications. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.

In conclusion, ethyl 5-(2,2-dimethylcyclopentyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138420-17-2) is a multifaceted compound with vast potential across diverse fields. Its stability, reactivity, and functional versatility make it an invaluable tool for researchers and developers alike.